Cas no 1000018-45-0 (5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid)

• Product Name: 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid
• CAS No: 1000018-45-0
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD09743729
• CID: 3046398
• PubChem ID: 43176713
• Update Time: 2025-10-05

5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid
• 2-Carboxy-4-(3-Methylpiperidin-1-yl)nitrobenzene, 1-(3-Carboxy-4-nitrophenyl)-3-methylpiperidine
• MFCD09743729
• AKOS000214595
• 1000018-45-0
• DTXSID601248499
• 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoicacid
• 5-(3-Methyl-1-piperidinyl)-2-nitrobenzoic acid
• AKOS017268561

• MDL： MFCD09743729
• Inchi： 1S/C13H16N2O4/c1-9-3-2-6-14(8-9)10-4-5-12(15(18)19)11(7-10)13(16)17/h4-5,7,9H,2-3,6,8H2,1H3,(H,16,17)
• InChI Key： VEHSJMVPIQNXGP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N2CCCC(C)C2)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 264.111007g/mol
• Monoisotopic Mass: 264.111007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.28g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 86.4Ų

5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid

Research Briefing on 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid (CAS: 1000018-45-0)

The compound 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid (CAS: 1000018-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitrobenzoic acid derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with certain enzyme targets, particularly those involved in inflammatory and oncogenic processes. The presence of the 3-methylpiperidinyl moiety and the nitro group in the benzoic acid scaffold appears to be critical for its bioactivity, as demonstrated in recent structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as an inhibitor of protein kinases. The study employed a combination of in vitro assays and computational modeling to demonstrate that 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid exhibits selective inhibition against a subset of kinases implicated in cancer progression. The compound showed particularly strong activity against certain isoforms, with IC50 values in the low micromolar range.

Another significant development comes from recent pharmacokinetic studies. Research conducted at several academic institutions has investigated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Preliminary results suggest favorable bioavailability and metabolic stability, though further optimization may be required to improve its drug-like properties. The compound's logP and solubility characteristics appear to make it a promising candidate for further development.

Recent synthetic chemistry advancements have also focused on developing more efficient routes to produce 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid. A 2024 publication in Organic Process Research & Development described a novel catalytic method that improves yield and reduces byproducts in the synthesis of this compound. This development could facilitate larger-scale production for further biological evaluation.

Looking forward, several research groups are exploring the potential of this compound in combination therapies. Early preclinical data suggests synergistic effects when used with existing therapeutic agents, particularly in oncology applications. However, researchers caution that more extensive toxicological studies are needed before clinical translation can be considered.

The growing body of research on 5-(3-Methylpiperidin-1-yl)-2-nitrobenzoic acid (CAS: 1000018-45-0) highlights its potential as a valuable chemical scaffold in drug discovery. While challenges remain in optimizing its pharmacological profile, the compound's unique structural features and demonstrated biological activities make it a promising subject for continued investigation in the chemical biology and pharmaceutical sciences.